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Compound of Interest

Compound Name: Ciliatocholic acid

CAS No.: 13222-48-5

Cat. No.: B1258995

Get Quote

Executive Summary & Chemical Context
Ciliatocholic acid is a rare, conjugated bile acid formed by the amidation of cholic acid with

ciliatine (2-aminoethylphosphonic acid).[1] Unlike standard glycine or taurine conjugates found

in human bile, this compound contains a phosphonate group, giving it unique surfactant

properties and biological stability.

While not classified as an acutely toxic "P-listed" substance by the EPA, its structural integrity

as a steroid nucleus and its phosphonate conjugation require specific disposal protocols to

prevent environmental bioaccumulation and endocrine disruption in aquatic systems.

Key Chemical Identifiers:

Chemical Nature: Phosphono-conjugated Bile Acid

Formula:

Primary Hazard: Irritant (Skin/Eye), Bioactive Steroid

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1258995#bc-rfq
https://www.benchchem.com/product/b1258995/docs?utm_src=pdf-body#ciliatocholic-acid-operational-safety-disposal-protocol
https://www.evitachem.com/product/evt-1591321
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258995?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Class: Non-Halogenated Organic Waste (High-Heat Incineration Required)

Safety Assessment & Handling (The "Why")
Scientific Integrity Note: Standard Safety Data Sheets (SDS) for rare conjugates like

Ciliatocholic acid are often incomplete. As a scientist, you must extrapolate safety data from

its parent structure (Cholic Acid) and its conjugate base (Aminophosphonates).

2.1 Toxicology & Exposure Logic
Inhalation Risk: The steroid backbone is a respiratory irritant. In powder form, it can cause

inflammation of the upper respiratory tract.

Environmental Toxicity: Bile acids act as detergents. If released into waterways, they disrupt

the lipid membranes of aquatic organisms. The phosphonate bond (C-P) is resistant to

standard hydrolysis, meaning this compound persists longer in the environment than

standard bile salts.

2.2 Mandatory PPE
Protection Layer Specification Rationale

Ocular
Chemical Splash Goggles

(ANSI Z87.1)

Prevents ocular mucosal

absorption of surfactant dust.

Dermal
Nitrile Gloves (Min. 0.11mm

thickness)

Steroids can permeate latex;

nitrile provides adequate

barrier protection.

Respiratory
N95 (Solids) or Fume Hood

(Solutions)

Prevents inhalation of

particulates during weighing or

transfer.

Disposal Procedures: Step-by-Step
Core Directive: Never dispose of Ciliatocholic acid or its salts down the drain. The

phosphonate group renders it difficult for standard wastewater treatment plants to degrade.

3.1 Scenario A: Solid Waste (Pure Powder)
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Collection: Transfer the powder into a wide-mouth High-Density Polyethylene (HDPE) jar.

Labeling: Affix a hazardous waste label.

Content: "Solid Organic Waste: Ciliatocholic Acid."

Hazard Checkbox: "Irritant" and "Toxic to Aquatic Life."

Segregation: Do not mix with oxidizers (peroxides, nitrates) or halogenated solvents

(chloroform).

Destruction: Ship to a licensed facility for High-Temperature Incineration (>850°C). This is

required to break the steroid ring and the C-P phosphonate bond.

3.2 Scenario B: Liquid Waste (Solvent Solutions)
If the acid is dissolved in Methanol, DMSO, or Ethanol:

Categorization: Classify as Flammable Organic Waste (D001) if the solvent flashpoint is

.[2]

Bulking: Pour into the lab's "Non-Halogenated Organic Solvent" carboy.

Precipitation Check: Ensure the bile acid does not precipitate out of solution when mixed

with other waste streams (e.g., mixing with high-acid waste may cause precipitation).

Disposal Path: Fuel blending/Incineration.

3.3 Scenario C: Contaminated Debris (Tips, Weigh Boats)
Bagging: Place all contaminated solids in a clear, 6-mil polyethylene bag.

Secondary Containment: Place the bag inside a rigid waste drum.

Classification: Treat as "Debris contaminated with Organic Chemical."

Visual Workflows (Graphviz)
4.1 Waste Decision Matrix
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This logic tree ensures you select the correct waste stream based on the physical state of the

sample.

Ciliatocholic Acid Waste

Physical State?

Solid / Powder

Powder

Liquid / Solution

Dissolved

Solid Organic Waste Bin
(Incineration)

Pack in HDPE

Solvent Type?

Non-Halogenated
(MeOH, EtOH, DMSO)

Most Common

Halogenated
(DCM, Chloroform)

Rare

Flammable/General Organic Waste
(Fuel Blending)

Halogenated Waste Stream
(Specialized Incineration)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Ciliatocholic acid waste streams.

4.2 Spill Response Protocol
Immediate actions to take if dry powder is spilled on the benchtop.
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Powder Spill Detected Don PPE:
Gloves, Goggles, N95

Cover with
Damp Paper Towel

Scoop into
Waste Container

Wash Surface:
1. Detergent

2. Water Rinse
Log Incident

Click to download full resolution via product page

Figure 2: Standard Operating Procedure (SOP) for dry chemical spills.

Technical Data Summary
Property Value Operational Implication

Molecular Formula

Contains Phosphorus; do not

mix with phosphate-sensitive

analysis waste.

Molecular Weight ~515.6 g/mol Heavy molecule; non-volatile.

Solubility Soluble in MeOH, DMSO
Use alcohol-based wipes for

cleaning surfaces.

Stability Stable under normal conditions

Hygroscopic; keep container

tightly sealed to prevent

clumping.

Reactivity
Incompatible with Strong

Oxidizers

Store away from Nitric Acid or

Perchlorates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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